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Compound of Interest

Compound Name:
4-(Bromomethyl)benzo[d]

[1,3]dioxole

Cat. No.: B182611 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the material safety data for 4-

(Bromomethyl)benzo[d]dioxole (CAS No. 101417-40-7) and its closely related isomer, 5-

(Bromomethyl)benzo[d]dioxole (CAS No. 2606-51-1). Due to the structural similarities and

shared functional groups, the safety precautions and handling procedures are largely

applicable to both isomers, which are key intermediates in organic synthesis and medicinal

chemistry. This document synthesizes available data to ensure safe laboratory practices.

Chemical and Physical Properties
The following table summarizes the known physical and chemical properties of 4-

(Bromomethyl)benzo[d]dioxole and its 5-isomer. This data is essential for understanding the

material's behavior under various laboratory conditions.
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Property
5-
(Bromomethyl)benzo[d]dio
xole

Source

Molecular Formula C₈H₇BrO₂ [1][2][3]

Molecular Weight 215.04 g/mol [1][2]

Appearance White crystalline solid / crystals [1][2][3]

Melting Point 45-47 °C [3]

Boiling Point 269.9 ± 9.0 °C (Predicted) [3]

Density 1.652 ± 0.06 g/cm³ (Predicted) [3]

Storage Temperature -20°C [2][3]

InChI Key
UNYHRXLMTSXVIB-

UHFFFAOYSA-N
[1][2]

SMILES BrCc1ccc2OCOc2c1 [2]

Note: Specific quantitative data for the 4-isomer is limited in the provided search results. The

data for the 5-isomer is presented as a close surrogate.

Hazard Identification and Classification
This compound is classified as hazardous. The primary dangers are severe skin and eye

damage and potential for allergic skin reactions.
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Hazard
Classification

GHS Category Statement Source

Skin

Corrosion/Irritation
Category 1B / 1C

H314: Causes severe

skin burns and eye

damage

[1][2][3][4]

Serious Eye Damage Category 1
H318: Causes serious

eye damage

Skin Sensitization Category 1
H317: May cause an

allergic skin reaction
[1][2]

Acute Oral Toxicity Not specified
H302: Harmful if

swallowed
[4]

Signal Word:Danger[2][3][4]

Hazard Pictograms:

corrosive; irritant[1][3]

Experimental Protocols: Safe Handling and
Emergency Procedures
Strict adherence to the following protocols is mandatory to ensure personnel safety and

minimize exposure risk.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All work must be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.[5][6][7]

Eye Protection: Wear tightly fitting safety goggles or a face shield conforming to EN166 (EU)

or NIOSH (US) standards.[8][9][10]
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Hand Protection: Use chemically resistant, impervious gloves (e.g., nitrile rubber) inspected

before use. Dispose of contaminated gloves properly after use.[8][10]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure. A

lab coat is mandatory, with additional protective clothing for larger quantities.[9]

Respiratory Protection: If dust or aerosols are generated, use a full-face respirator with an

appropriate filter.[9]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[6][11] Do not breathe dust or fumes.[5]

[8] Wash hands thoroughly after handling.[5] Keep away from incompatible materials such as

strong oxidizing agents and strong bases.[12]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6][13]

The recommended storage temperature is -20°C.[2][3] Store locked up.[5][8][12]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear full PPE as described in

section 3.1. Avoid dust formation.[7][10]

Containment and Cleanup: Prevent the product from entering drains.[5][11] For spills, sweep

up the solid material carefully, avoiding dust generation, and place it into a suitable, closed

container for disposal.[8][10]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8][10]

Specific Hazards: During a fire, irritating and toxic gases such as carbon monoxide, carbon

dioxide, and hydrogen halides may be generated.[11][12]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[8][12]
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Visualization of Workflows and Hazards
The following diagrams illustrate critical safety workflows and potential health hazards

associated with 4-(Bromomethyl)benzo[d]dioxole.
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Safe Handling Workflow for 4-(Bromomethyl)benzo[d]dioxole

Preparation

Handling & Experiment

Cleanup & Disposal

Assess Risks & 
Review SDS

Ensure Fume Hood 
 is Operational

Don PPE:
- Safety Goggles

- Lab Coat
- Gloves

Retrieve from 
-20°C Storage

Weigh & Dispense 
Inside Fume Hood

Perform Reaction Keep Container 
Tightly Closed

Decontaminate 
Work Area

Segregate Waste

Dispose of Waste in
Approved Container

Remove PPE & 
Wash Hands

Click to download full resolution via product page

Caption: Workflow for safe handling from preparation to disposal.
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Health Hazards & First Aid Response

Routes of Exposure & Hazards

First Aid Measures

Inhalation
(Respiratory Irritation)

Move to fresh air.
Seek immediate medical attention.

 If Inhaled

Skin Contact
(Severe Burns, Sensitization)

Immediately remove all
contaminated clothing.

Rinse skin with water for 15+ min.
Seek immediate medical attention.

 If on Skin

Eye Contact
(Severe Damage)

Rinse cautiously with water for
several minutes. Remove contact

lenses. Continue rinsing.
Seek immediate medical attention.

 If in Eyes

Ingestion
(Harmful)

Rinse mouth. Do NOT induce
vomiting. Seek immediate

medical attention.

 If Swallowed

Click to download full resolution via product page

Caption: Primary exposure routes, associated health hazards, and required first aid.

First Aid Measures
Immediate medical attention is required for all exposure routes.[12]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[5][9][12]

Immediately call a POISON CENTER or doctor.

If on Skin: Take off immediately all contaminated clothing.[12] Rinse the skin with plenty of

water for at least 15 minutes.[5][12] Immediately call a POISON CENTER or doctor.

If in Eyes: Rinse cautiously with water for several minutes.[5][12] Remove contact lenses if

present and easy to do. Continue rinsing.[5][12] Immediately call a POISON CENTER or

doctor.[12]

If Swallowed: Rinse mouth.[8][12] Do NOT induce vomiting.[12] Call a POISON CENTER or

doctor if you feel unwell.[12]
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Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[5][6][12] Do not let the product enter drains or the

environment.[6][10]

This guide is intended for informational purposes and should be used in conjunction with an

official, up-to-date Safety Data Sheet (SDS) from the supplier. Always perform a thorough risk

assessment before beginning any new experimental procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b182611#4-bromomethyl-benzo-d-dioxole-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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